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Compound of Interest

Compound Name: Methyl 3-methoxypropionate

Cat. No.: B1294447

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling precautions for
Methyl 3-methoxypropionate. The following sections detail the chemical and physical
properties, hazard classifications, and necessary safety measures to be employed when
working with this compound in a laboratory setting.

Chemical and Physical Properties

Methyl 3-methoxypropionate is a clear, colorless liquid.[1] A summary of its key physical and
chemical properties is presented below to inform safe handling and storage procedures.
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Property Value References
CAS Number 3852-09-3 [11[2]
Molecular Formula C5H1003 [1][2]
Molecular Weight 118.13 g/mol [11[3]

Boiling Point 142-143 °C [1]4]
Density 1.009 g/mL at 25 °C [1][4]

Flash Point 47 °C (116.6 °F) - closed cup [415]
Refractive Index n20/D 1.402 [4]

Vapor Pressure 5.3 mmHg at 25 °C [6]

Water Solubility 428.60 g/L at 25 °C [7]

Hazard Identification and Classification

Methyl 3-methoxypropionate is classified as a flammable liquid and vapor. It can cause
serious eye irritation and may cause respiratory irritation.[3] It is also considered harmful if
inhaled. Some sources suggest it may be harmful if swallowed and could cause skin irritation.

[3]
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Hazard .
o GHS Category Signal Word Hazard Statement
Classification
o ) H226: Flammable
Flammable Liquids Category 3 Warning o
liquid and vapour
Serious Eye ) H319: Causes serious
o Category 2A Warning o
Damage/Eye Irritation eye irritation
Specific Target Organ Category 3
P o ] g g g. Y ] H335: May cause
Toxicity (Single (Respiratory tract Warning ) S
S respiratory irritation
Exposure) irritation)
Acute Toxicity, ] H332: Harmful if
) Category 4 Warning )
Inhalation inhaled
H361: Suspected of
Reproductive Toxicity Category 2 Warning damaging fertility or

the unborn child

Source: GHS classification information aggregated from multiple sources.[2]

NFPA 704 Rating (estimated):[5]

o Health: 2

e Flammability: 2

e Instability: O

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling Methyl 3-

methoxypropionate.

3.1 Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]18]
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» Facilities must be equipped with an eyewash station and a safety shower in close proximity
to the workstation.[5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][9]

e Ground and bond containers when transferring material to prevent static discharge.[2][5]

3.2 Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical splash goggles or a face shield that conforms to
EN166 or NIOSH standards.[2][5]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[2][5]

o Respiratory Protection: If exposure limits are exceeded or if ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[5]

3.3 Handling Procedures:

Avoid breathing vapors or mist.[5]

Avoid contact with eyes, skin, and clothing.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use non-sparking tools.[2][8]

Wash hands thoroughly after handling.[2]

3.4 Storage Procedures:

» Store in a cool, dry, and well-ventilated place away from sources of ignition.[5][8]

o Keep containers tightly closed when not in use.[2][5]

o Store in a designated "Flammables-area".[1][5]
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Accidental Release and First Aid Measures

4.1 Accidental Release Measures:

o Small Spills: Absorb the spill with an inert material such as vermiculite, sand, or earth, and
place it in a suitable, closed container for disposal.[5]

o Large Spills: Evacuate personnel to a safe area. Remove all sources of ignition and provide
adequate ventilation.[2] Prevent the spill from entering drains or waterways.[5]

o Use a spark-proof tool and non-sparking tools during cleanup.[5]

4.2 First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[5]

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes. Get medical aid if irritation develops or persists.[5]

 Inhalation: Remove the individual from exposure to fresh air immediately. If not breathing,
give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[5]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Get medical aid.[5]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[5][8]

o Specific Hazards: The vapor is flammable and can travel to a source of ignition and flash
back.[5] Thermal decomposition may produce irritating and highly toxic gases.[5]

o Fire-Fighting Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[5]
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Visualized Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Methyl 3-
methoxypropionate in a laboratory setting.
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Caption: Workflow for Safe Handling of Methyl 3-methoxypropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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